Cas no 1807041-59-3 (1-Bromo-3-ethoxy-2-nitrobenzene)

• Product Name: 1-Bromo-3-ethoxy-2-nitrobenzene
• CAS No: 1807041-59-3
• CID: 4618094
• Update Time: 2025-06-08

1-Bromo-3-ethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethoxy-2-nitrobenzene

Additional information on 1-Bromo-3-ethoxy-2-nitrobenzene

Recent Advances in the Application of 1-Bromo-3-ethoxy-2-nitrobenzene (CAS: 1807041-59-3) in Chemical and Pharmaceutical Research

1-Bromo-3-ethoxy-2-nitrobenzene (CAS: 1807041-59-3) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 1-Bromo-3-ethoxy-2-nitrobenzene as a precursor in the synthesis of potent kinase inhibitors. The compound's unique electronic properties, conferred by the nitro and ethoxy substituents, facilitate selective cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. These scaffolds have shown promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range.

Another significant application of 1-Bromo-3-ethoxy-2-nitrobenzene was reported in a recent ACS Infectious Diseases publication. Here, the compound served as a building block for the development of novel antimicrobial agents targeting drug-resistant bacterial strains. The nitro group's electron-withdrawing character was found to enhance the reactivity of the bromine atom in nucleophilic aromatic substitution reactions, allowing for the introduction of diverse pharmacophores with improved antibacterial profiles.

From a mechanistic perspective, computational studies have shed light on the molecular interactions of derivatives synthesized from 1-Bromo-3-ethoxy-2-nitrobenzene. Density functional theory (DFT) calculations revealed that the ethoxy group's conformational flexibility plays a crucial role in determining the binding affinity of these compounds to their biological targets. This insight has guided the design of more potent and selective drug candidates with optimized pharmacokinetic properties.

The pharmaceutical industry has shown growing interest in 1-Bromo-3-ethoxy-2-nitrobenzene due to its versatility in medicinal chemistry. Several patent applications filed in 2023-2024 describe its use in the synthesis of PDE4 inhibitors for inflammatory diseases and TRPV1 modulators for pain management. The compound's commercial availability and relatively low cost make it an attractive starting material for drug discovery programs.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a photosensitizer in photodynamic therapy. Preliminary results suggest that the nitro group can be reduced to form reactive species under specific conditions, opening new avenues for therapeutic applications. As research continues, 1-Bromo-3-ethoxy-2-nitrobenzene is expected to maintain its importance as a valuable tool in chemical biology and pharmaceutical development.